Cas no 61405-11-6 (Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)-)
61405-11-6 structure
Product Name:Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)-
CAS No:61405-11-6
MF:C17H24O2
MW:260.371265411377
CID:480641
PubChem ID:12287100
Update Time:2025-04-19
Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)- Chemical and Physical Properties
Names and Identifiers
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- Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)-
- 1-methyl-4-(2,4,6-trimethylphenyl)cyclohexane-1-carboxylic acid
- DTXSID40484567
- 61405-11-6
-
- Inchi: 1S/C17H24O2/c1-11-9-12(2)15(13(3)10-11)14-5-7-17(4,8-6-14)16(18)19/h9-10,14H,5-8H2,1-4H3,(H,18,19)
- InChI Key: USMHDDCBQBTZFX-UHFFFAOYSA-N
- SMILES: OC(C1(C)CCC(C2C(C)=CC(C)=CC=2C)CC1)=O
Computed Properties
- Exact Mass: 260.17772
- Monoisotopic Mass: 260.177630004g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 316
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.5
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Cyclohexanecarboxylic acid, 1-methyl-4-(2,4,6-trimethylphenyl)- Related Literature
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Tengfei Yu,Yuehan Wu,Wei Li,Bin Li RSC Adv., 2014,4, 34134-34143
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Denis V. Korchagin,Elena A. Yureva,Alexander V. Akimov,Eugenii Ya. Misochko,Gennady V. Shilov,Artem D. Talantsev,Roman B. Morgunov,Alexander A. Shakin,Sergey M. Aldoshin,Boris S. Tsukerblat Dalton Trans., 2017,46, 7540-7548
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